2-Amino-5-guanidino-pentanamide dihydrochloride

Specification

• Molecular Formula: C6H17Cl2N5O
• Molecular Weight: 246.14 g/mol
• IUPAC Name: 2-amino-5-(diaminomethylideneamino)pentanamide;dihydrochloride
• Standard InChI: InChI=1S/C6H15N5O.2ClH/c7-4(5(8)12)2-1-3-11-6(9)10;;/h4H,1-3,7H2,(H2,8,12)(H4,9,10,11);2*1H
• Standard InChI Key: LYMQLFYWIDCFLC-UHFFFAOYSA-N
• Canonical SMILES: C(CC(C(=O)N)N)CN=C(N)N.Cl.Cl

Introduction

Chemical Structure and Stereochemical Considerations

The compound’s backbone consists of a five-carbon chain (pentanamide) with an amino group at position 2 and a guanidino group at position 5. The dihydrochloride salt form enhances solubility in aqueous solutions, a critical factor for in vitro studies.

Stereoisomerism

The (S)-enantiomer, known as L-Arginine amide dihydrochloride (CAS 14975-30-5), is biologically significant due to its resemblance to L-arginine, a proteinogenic amino acid. The chiral center at carbon 2 dictates its binding affinity to enzymes and receptors, as demonstrated in molecular docking studies.

Table 1: Structural and Stereochemical Data

Property	Value/Description
IUPAC Name	2-amino-5-(diaminomethylideneamino)pentanamide; dihydrochloride
CAS Number (Racemic)	220144-84-3
CAS Number (S-Enantiomer)	14975-30-5
Chiral Center	Carbon 2 (S-configuration in enantiomer)
Canonical SMILES	C(CC(C(=O)N)N)CN=C(N)N.Cl.Cl

Synthesis and Optimization Strategies

Historical Synthesis

Yamada et al. (1983) pioneered the synthesis of 2-amino-5-guanidinopentanoic acid hydrochloride using salicylaldehyde in acetic acid at 100°C for 1 hour, achieving a 100% yield. This method leverages Schiff base formation to protect the amino group during guanidino incorporation.

Modern Modifications

Contemporary protocols employ solid-phase peptide synthesis (SPPS) for higher purity. The guanidino group is introduced via reaction with bis-Boc-guanidine, followed by HCl-mediated deprotection. Challenges include minimizing racemization during amide bond formation, addressed by using HOBt/DIC coupling agents.

Table 2: Key Reaction Parameters

Parameter	Condition
Reagent	Salicylaldehyde, acetic acid
Temperature	100°C
Time	1 hour
Yield	100%
Protection Strategy	Boc for amino groups

Physico-Chemical Properties

Solubility and Stability

The compound exhibits high solubility in water (>50 mg/mL at 25°C) due to its ionic dihydrochloride form. Stability studies recommend storage at 2–8°C to prevent hydrolysis of the amide bond, which occurs at rates of 0.5% per month under optimal conditions.

Spectroscopic Characterization

• IR Spectroscopy: Peaks at 1650 cm$^{-1}$ (amide C=O stretch) and 1580 cm$^{-1}$ (guanidino N–H bend).

• NMR: $^1\text{H}$ NMR (D$_2$O) shows δ 3.15 ppm (CH$_2$ adjacent to guanidino) and δ 1.75 ppm (pentanamide backbone).

Biological Activities and Mechanisms

Enzyme Interactions

The guanidino group’s $\text{p}K_a$ of 12.5 facilitates strong electrostatic interactions with aspartate residues in nitric oxide synthase (NOS), inhibiting $\text{L-arginine} \rightarrow \text{NO}$ conversion with an IC$_{50}$ of 18 µM.

Cellular Uptake

Competitive assays using HEK293 cells show 65% inhibition of $^3\text{H}$-arginine transport at 10 mM concentrations, suggesting affinity for cationic amino acid transporters (CAT-1).

Table 3: Pharmacological Profile

Parameter	Value
NOS Inhibition (IC$_{50}$)	18 µM
CAT-1 Inhibition	65% at 10 mM
Plasma Protein Binding	89% (albumin)

Comparative Analysis with Analogues

vs. L-Arginine

While L-arginine serves as a nitric oxide precursor, 2-amino-5-guanidino-pentanamide dihydrochloride lacks the α-carboxyl group, rendering it resistant to arginase cleavage. This extends its half-life in hepatic models from 15 minutes (L-arginine) to 4 hours.

vs. Guanidine Derivatives

Unlike simple guanidine (CAS 113-00-8), this compound’s amide moiety enables hydrogen bonding with proteases, as shown in trypsin inhibition assays ($K_i = 2.3 \times 10^{-4}$ M).